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Compound of Interest

Compound Name: neuronatin

CAS No.: 157712-12-4

Cat. No.: B1176571

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary: Neuronatin (NNAT) is a small, transmembrane proteolipid localized to the

endoplasmic reticulum (ER) that plays a significant role in cellular physiology and pathology by

modulating intracellular calcium ([Ca²⁺]i) homeostasis. Emerging evidence robustly indicates

that NNAT functions as a key regulator of the Sarco/Endoplasmic Reticulum Ca²⁺-ATPase

(SERCA), primarily the SERCA2 isoform. By physically interacting with and antagonizing

SERCA2, neuronatin inhibits the pump's ability to sequester calcium from the cytosol into the

ER lumen. This inhibition leads to an elevation of basal cytosolic calcium levels, which in turn

triggers a cascade of downstream signaling events impacting processes such as neural

development, metabolic regulation, and the pathogenesis of diseases including Lafora Disease

and certain cancers. This guide provides an in-depth overview of the core mechanisms,

associated signaling pathways, quantitative effects, and key experimental protocols for

studying neuronatin's role in calcium regulation.

Core Mechanism: Neuronatin as a Direct Regulator
of SERCA
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Neuronatin's primary mechanism for regulating intracellular calcium is through its direct

interaction with the SERCA pump on the endoplasmic reticulum membrane.[1][2] This

interaction is inhibitory, leading to an increase in cytosolic Ca²⁺ concentrations.

Physical Interaction: Co-immunoprecipitation assays have demonstrated a physical

interaction between neuronatin and SERCA2.[1] This suggests a direct binding mechanism,

analogous to other well-known SERCA regulators like phospholamban (PLN) and sarcolipin

(SLN).[3][4][5] Computational modeling and molecular dynamics simulations support this,

identifying a binding region on SERCA2b for neuronatin similar to that of phospholamban

and suggesting NNAT can be considered a "regulin-like" protein.[4]

Inhibition of SERCA Activity: By binding to SERCA2, neuronatin antagonizes its function,

reducing the transport of Ca²⁺ from the cytosol into the ER.[1][6] This leads to a sustained

elevation of resting intracellular Ca²⁺ levels.[3][7] Studies have shown that overexpression of

neuronatin results in higher basal [Ca²⁺]i, while its knockdown or knockout leads to

decreased [Ca²⁺]i.[1][3][7] In some contexts, NNAT has been shown to uncouple the Ca²⁺

transport activity of SERCA from its ATP hydrolysis, effectively reducing the pump's

efficiency.[5]

Consequences of Inhibition: The inhibition of Ca²⁺ reuptake into the ER not only raises

cytosolic Ca²⁺ but can also lead to ER stress when neuronatin is overexpressed or

pathologically accumulated.[3][8] This disruption of ER Ca²⁺ homeostasis is a key factor in

the cellular dysfunction observed in conditions like Lafora Disease.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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